Tungsten pentachloride
Overview
Description
Tungsten pentachloride is a useful research compound. Its molecular formula is WCl5 and its molecular weight is 361.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Magnetic Properties : Colton and Tomkins (1966) examined the magnetic properties of tungsten pentachloride, providing evidence for trinuclear clusters of tungsten atoms within the compound (Colton & Tomkins, 1966).
Spectroscopic Studies : Brisdon et al. (1989) conducted spectroscopic studies on matrix-isolated tungsten chlorides, including WCl5, to explore their stretching modes and molecular structure (Brisdon, Hope, Levason, & Ogden, 1989).
Reactivity with Organic Sulfides : Boorman, Chivers, and Mahadev (1975) studied the reactivity of this compound with alkyl sulfides, exploring the mechanisms of S-dealkylation and reductive elimination reactions (Boorman, Chivers, & Mahadev, 1975).
Optoelectronic Applications : Tungsten oxide, closely related to this compound, is used in various optoelectronic applications, as summarized by Cong, Geng, and Zhao (2016) (Cong, Geng, & Zhao, 2016).
Nanoengineering Applications : Wei et al. (2006) discussed nanoengineering approaches to tailor the microstructure and properties of tungsten for applications such as kinetic energy antiarmor penetrators (Wei, Ramesh, Schuster, Kecskes, & Dowding, 2006).
Atomic Layer Deposition : Lee et al. (2020) reported on the properties of plasma-enhanced atomic-layer-deposited tungsten thin films using this compound as a precursor, emphasizing its importance in industrial applications (Lee et al., 2020).
Preparation and Properties : Fraser, Mercer, and Peacock (1967) prepared tungsten chloride fluorides, including this compound fluoride, and studied their properties (Fraser, Mercer, & Peacock, 1967).
Use in ITER Plasma Facing Components : Davis et al. (1998) assessed tungsten for use in the International Thermonuclear Experimental Reactor (ITER) due to its resistance to ion and charge-exchange particle erosion (Davis, Barabash, Makhankov, Plochl, & Slattery, 1998).
Extractive Metallurgy : Shen et al. (2019) reviewed tungsten extractive metallurgy processes, highlighting the challenges for sustainability in tungsten metallurgy (Shen, Li, Lindberg, & Taskinen, 2019).
Mechanism of Action
Safety and Hazards
Tungsten pentachloride is flammable . It may form combustible dust concentrations in air . Precautions include keeping away from heat/sparks/open flames/hot surfaces, using explosion-proof electrical/ventilating/lighting equipment, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
Tungsten and its compounds, including tungsten pentachloride, are used in various fields due to their excellent physical and chemical properties . They are used to manufacture key armor-piercing components, gyro inertial components for satellites, and high-temperature anti-ablation components such as rockets’ combustion chambers, nozzles, and rudders . They are also used as shielding materials for thermal insulation and radiation protection of nuclear reactors . Future research may focus on enhancing the photocatalytic performance of tungsten and related metal semiconductors .
Properties
IUPAC Name |
pentachlorotungsten |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5ClH.W/h5*1H;/q;;;;;+5/p-5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIDQNNDDTXUPAN-UHFFFAOYSA-I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[W](Cl)(Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
WCl5, Cl5W |
Source
|
| Record name | tungsten(V) chloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Tungsten(V)_chloride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90158867 |
Source
|
| Record name | Tungsten pentachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90158867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13470-14-9 |
Source
|
| Record name | Tungsten chloride (WCl5) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13470-14-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tungsten pentachloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013470149 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tungsten pentachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90158867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tungsten pentachloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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